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Compound of Interest

Compound Name: Isobutylcyclohexane

Cat. No.: B156439 Get Quote

An In-depth Technical Guide on the Properties of Isobutylcyclohexane (CAS: 1678-98-4)

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physicochemical properties,

experimental determination methods, and safety information for Isobutylcyclohexane (CAS

No. 1678-98-4). The information is intended for use in controlled laboratory settings for

chemical and pharmaceutical research.

Chemical Identity and Structure
Isobutylcyclohexane, also known as (2-Methylpropyl)cyclohexane, is an alkylated

cycloalkane.[1][2] Its structure consists of a cyclohexane ring substituted with an isobutyl

group. This non-polar nature and chemical stability make it relevant in various research

contexts, from fuel science to organic synthesis.[1][2]

Physicochemical Properties
The physical and chemical properties of Isobutylcyclohexane are summarized below. Data

has been aggregated from multiple sources.

Table 2.1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C₁₀H₂₀ [1][2][3][4]

Molecular Weight 140.27 g/mol [1][3][4]

Appearance
Colorless to almost colorless

clear liquid
[1][2]

Melting Point -95 °C [3][5][6]

Boiling Point 169 - 171.3 °C at 760 mmHg [1][3][5][6]

Density 0.795 - 0.80 g/cm³ at 20°C [1][3][5]

Vapor Pressure 1.9 ± 0.1 mmHg at 25°C [5]

Flash Point 48 - 48.3 °C [1][5][6]

Solubility
Low solubility in water; soluble

in organic solvents
[2]

Table 2.2: Chromatographic and Optical Properties
Property Value Source(s)

Refractive Index 1.434 - 1.440 at 20°C [5][6]

LogP (Octanol-Water Partition

Coefficient)
5.29 [5]

Kovats Retention Index (SE-30

column)
1005 [7]

Logical Relationships
The molecular structure of Isobutylcyclohexane directly influences its physical properties. The

saturated cyclohexane ring and the branched isobutyl group contribute to its low polarity and

specific thermal characteristics.
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Molecular Structure

Physicochemical Properties
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1. Sample Preparation

2. GC Separation

3. MS Detection & Analysis

4. Data Processing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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